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Compound of Interest

Compound Name: Antibacterial agent 108

Cat. No.: B12410136

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the antimicrobial polymer NP108 and its
activity against Gram-positive bacteria. NP108 is a cationic polymer composed of generally
recognized as safe (GRAS) amino acid building blocks, positioning it as a potential non-
antibiotic alternative for various applications, including the decolonization of Staphylococcus
aureus.[1][2]

Core Efficacy Data

NP108 demonstrates broad-spectrum and rapid bactericidal activity, achieving a 3-log kill in
less than or equal to three hours.[1][2][3] Its primary mechanism of action is the disruption of
the bacterial membrane, leading to cell lysis.[1][2][3] A key advantage of NP108 is its consistent
efficacy against bacteria in different growth phases, including both exponential and stationary
phases.[1][2][3]

Table 1: In Vitro Activity of NP108 Against
Staphylococcus Species
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Bacterial ) Growth
) Strain Type . MIC100 (mgl/L) Reference
Species Condition
Variety of Exponential or
S. aureus ] ] 8 - 500 [11[2]13]
isolates Stationary Phase
S. aureus - Nutrient-limiting 8 [1][2][3]
Small Colony
S. aureus ] - 32 [11121[3]
Variants
) o Variety of Exponential or
S. epidermidis ] ) 4-8 [11[2]13]
isolates Stationary Phase

ble 2: Anti-Biofil ity of Y inst S Us

Activity MIC100 (mgl/L) Reference
Biofilm Prevention 1-4 [1][2]13]
Biofilm Eradication >31.25 [1112][3]

Mechanism of Action

The bactericidal activity of NP108 is attributed to its cationic nature. As a polylysine polymer,
NP108 possesses a net positive charge, which is crucial for its interaction with the negatively
charged components of the bacterial cell envelope.[1][3] In Gram-positive bacteria, the teichoic
acids in the cell wall are a likely target for the initial electrostatic interaction with NP108.[4] This
interaction disrupts the cell membrane, leading to the loss of intracellular components and
ultimately cell death.[1][3][5]
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NP108 Interaction with Gram-Positive Bacterium

Gram-Positive Bacterium - Cell Membrane Leads to
Cell Wall (Teichoic Acids)

Electrostatic Attraction

Cationic NP108 Polymer

Experimental Workflow for NP108 Activity Assessment

Prepare Bacterial Inoculum
(~10"8 CFU/mL)

MIC Assay Time-Kill Assay Biofilm Eradication Assay
(Broth Microdilution) (4x MIC) (Crystal Violet)

Read MIC

Quantify Biofilm
(Absorbance)

(Plate Samples & Count CFU]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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